N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide
Overview
Description
N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide is a compound of significant interest in the field of medicinal chemistry. This compound is known for its potential therapeutic applications, particularly in the treatment of various diseases due to its unique chemical structure and biological activity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide typically involves the reaction of nitro phthalic acid with 3-amino piperidine-2,6-dione in the presence of a coupling agent and a suitable solvent . This reaction yields 3-(3-nitrophthalimido)-piperidine-2,6-dione, which is then further processed to obtain the desired compound.
Industrial Production Methods
Industrial production methods for this compound focus on optimizing yield and purity. The process involves several steps, including purification techniques to achieve a purity greater than 99% . These methods are designed to be cost-effective and feasible for large-scale production.
Chemical Reactions Analysis
Types of Reactions
N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide undergoes various chemical reactions, including:
Substitution Reactions: These reactions involve the replacement of one functional group with another.
Click Reactions: These are high-yield reactions that are often used in the synthesis of complex molecules.
Addition Reactions: These reactions involve the addition of atoms or groups to a molecule without the loss of any atom.
Common Reagents and Conditions
Common reagents used in these reactions include coupling agents like N-Ethyl-N’-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl) and solvents suitable for amide bond formation . The conditions typically involve controlled temperatures and pH levels to ensure optimal reaction efficiency.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, which can be further modified for specific applications .
Scientific Research Applications
N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential to modulate biological pathways and its effects on cellular processes.
Mechanism of Action
The mechanism of action of N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide involves its interaction with specific molecular targets. It acts as a modulator of cereblon (CRBN) activity, which is part of the E3 ubiquitin ligase complex . This interaction leads to the polyubiquitination and subsequent degradation of target proteins, thereby modulating various cellular pathways .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include:
Thalidomide: Known for its immunomodulatory and anti-inflammatory properties.
Lenalidomide: An analog of thalidomide with enhanced potency and reduced side effects.
Pomalidomide: Another analog with significant antitumor activity.
Uniqueness
N-(2,6-dioxopiperidin-3-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide stands out due to its specific structure, which allows for unique interactions with molecular targets.
Properties
CAS No. |
1910778-49-2 |
|---|---|
Molecular Formula |
C11H11N3O4 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
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